Cas no 2228461-29-6 (tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate
• CAS No: 2228461-29-6
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6244751
• PubChem ID: 165830326
• Update Time: 2025-10-22

tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate
• EN300-1903086
• tert-butyl N-{3-chloro-4-[1-(methylamino)cyclopropyl]phenyl}carbamate
• 2228461-29-6

• Inchi： 1S/C15H21ClN2O2/c1-14(2,3)20-13(19)18-10-5-6-11(12(16)9-10)15(17-4)7-8-15/h5-6,9,17H,7-8H2,1-4H3,(H,18,19)
• InChI Key： GDPZIRGBUOWPKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC1)NC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate

Research Brief on tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate (CAS: 2228461-29-6)

The compound tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate (CAS: 2228461-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenyl scaffold and carbamate functionality, is being investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further exploration.

Recent literature highlights the synthetic pathways for tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate, emphasizing its efficient production through multi-step organic reactions. Key steps involve the introduction of the cyclopropyl ring and subsequent functionalization with the tert-butyl carbamate group. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound. These synthetic advancements are crucial for scaling up production and facilitating further pharmacological evaluations.

Pharmacological studies have revealed that tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of certain kinases, which are implicated in various cancers and inflammatory diseases. The compound's ability to interact with these targets suggests its utility in designing targeted therapies with improved efficacy and reduced off-target effects. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

In addition to its therapeutic potential, the compound's safety profile and toxicity have been subjects of recent investigations. Early-stage in vivo studies in animal models have provided insights into its bioavailability, metabolic stability, and potential adverse effects. These findings are critical for advancing the compound through preclinical development and ensuring its suitability for human trials. Researchers are also exploring structural analogs to enhance its pharmacological properties while minimizing toxicity.

The broader implications of this research extend to the development of next-generation pharmaceuticals. tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate represents a valuable addition to the toolkit of medicinal chemists, offering a versatile scaffold for drug design. Its unique chemical features and demonstrated bioactivity underscore its potential to address unmet medical needs. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications, paving the way for innovative treatments in oncology, immunology, and beyond.

In conclusion, the ongoing research on tert-butyl N-{3-chloro-4-1-(methylamino)cyclopropylphenyl}carbamate (CAS: 2228461-29-6) underscores its significance in modern drug discovery. With continued advancements in synthesis, pharmacology, and safety evaluation, this compound holds promise as a cornerstone for future therapeutic developments. The integration of multidisciplinary approaches will be essential to fully realize its potential and bring novel treatments to patients worldwide.